Cas no 2172443-97-7 (2-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid)

• Product Name: 2-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
• CAS No: 2172443-97-7
• MF: C₃₁H₃₂N₂O₅
• MW: 512.596188545227
• CID: 6008206
• PubChem ID: 165554536
• Update Time: 2025-05-22

2-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
• 2-{N-benzyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
• 2172443-97-7
• 2-{N-benzyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
• 2-{N-benzyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
• EN300-1544685
• EN300-1570837
• 2171221-82-0
• 2171207-08-0
• EN300-1529996

• Inchi： 1S/C31H32N2O5/c34-29(35)19-33(18-21-8-2-1-3-9-21)30(36)22-14-16-23(17-15-22)32-31(37)38-20-28-26-12-6-4-10-24(26)25-11-5-7-13-27(25)28/h1-13,22-23,28H,14-20H2,(H,32,37)(H,34,35)
• InChI Key： BWOJDZXTFIEYJE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(N(CC(=O)O)CC2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 512.23112213g/mol
• Monoisotopic Mass: 512.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid

Compound CAS No. 2172443-97-7: 2-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic Acid

The compound with CAS number 2172443-97-7, known as 2-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid, is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a benzyl group, a cyclohexane ring, and a fluorenylmethoxycarbonyl (Fmoc) moiety. The presence of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group, in particular, has been extensively used as a protective group in solid-phase peptide synthesis (SPPS). Its ability to selectively protect amino groups during the synthesis process has made it indispensable in the creation of complex peptide sequences. Moreover, the benzyl group enhances the molecule's stability and solubility, making it suitable for various biological assays.

One of the most promising applications of this compound is in the field of oncology. Researchers have demonstrated that derivatives of this molecule can selectively target cancer cells while sparing healthy tissue. This selectivity is attributed to the unique interaction between the Fmoc group and certain oncogenic pathways. Additionally, the cyclohexane ring provides structural rigidity, which is crucial for maintaining the bioactivity of the compound.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the final product. Furthermore, green chemistry principles have been incorporated into its synthesis to minimize environmental impact and reduce waste generation.

The structural complexity of this compound also makes it an excellent candidate for studying protein-ligand interactions. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its three-dimensional structure and binding affinities. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

Looking ahead, ongoing research aims to optimize this compound's pharmacokinetic properties to enhance its efficacy in vivo. Modifications to the side chains and functional groups are being explored to improve absorption, distribution, metabolism, and excretion (ADME) profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from laboratory research to clinical trials.

In conclusion, CAS No. 2172443-97-7, or 2-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid, represents a cutting-edge molecule with vast potential in drug development. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in the fight against various diseases, particularly cancer. As research continues to uncover new possibilities for this compound, its role in modern medicine is likely to expand significantly.